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Compound of Interest

Compound Name: 5-Iodopyridine-2,3-diamine

Cat. No.: B1291332 Get Quote

Disclaimer: Direct safety and toxicological data for 5-Iodopyridine-2,3-diamine is not readily

available. The following guide has been compiled from safety data sheets of analogous

compounds, including 2,3-Diamino-5-bromopyridine, 3-Fluoro-5-iodopyridine, and 2,3-

Diaminopyridine. This information should be used as a precautionary guide, and a thorough

risk assessment should be conducted before handling this chemical.

This technical guide provides comprehensive safety and handling precautions for 5-
Iodopyridine-2,3-diamine, intended for researchers, scientists, and professionals in drug

development. The information is synthesized from data on structurally similar compounds to

ensure the highest safety standards in the absence of direct data.

Hazard Identification and Classification
Based on analogous compounds, 5-Iodopyridine-2,3-diamine is anticipated to be hazardous.

The following table summarizes the potential hazards.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 Toxic if swallowed.[1][2]

Skin Corrosion/Irritation 2 Causes skin irritation.[1][3][4]

Serious Eye Damage/Eye

Irritation
2A

Causes serious eye irritation.

[3][4]

Specific Target Organ Toxicity

(Single Exposure)
3

May cause respiratory

irritation.[3][5]

GHS Pictograms (Anticipated):

alt text

alt text

Handling and Storage
Proper handling and storage are crucial to minimize risk.

Aspect Precaution

Handling

Use only in a well-ventilated area or under a

chemical fume hood.[1] Avoid breathing dust.[6]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[4][5] Do

not eat, drink, or smoke when using this

product.[1][6]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.[3][5][7] Store locked up.[1]

[3] Store away from incompatible materials such

as strong oxidizing agents and strong acids.[7]

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling 5-Iodopyridine-
2,3-diamine.

PPE Type Specification

Eye/Face Protection

Wear chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[5][7]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[5][7]

Respiratory Protection

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[5][7]

First Aid Measures
In case of exposure, follow these first aid measures immediately.
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Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[3][5]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][4]

Ingestion
IF SWALLOWED: Immediately call a POISON

CENTER or doctor. Rinse mouth.[1][2]

Physical and Chemical Properties
The following physical and chemical properties are estimated based on related compounds.

Property Value

Molecular Formula C5H6IN3

Molecular Weight 235.03 g/mol

Appearance Likely a solid (e.g., White to Yellow Solid).[8]

Solubility
May exhibit moderate solubility in polar solvents.

[8]

General Experimental Protocol for Safe Handling of
Solid Chemicals
This protocol outlines a general procedure for safely handling solid chemical reagents like 5-
Iodopyridine-2,3-diamine in a laboratory setting.
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Preparation:

Conduct a pre-work risk assessment, reviewing the Safety Data Sheet (SDS) for the

chemical and any reagents to be used.

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary PPE, including a lab coat, chemical safety goggles, and appropriate

gloves.

Prepare the work area by removing unnecessary items and ensuring a spill kit is

accessible.

Weighing and Transfer:

Perform all weighing and transfer operations within the chemical fume hood to minimize

inhalation exposure.

Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

If transferring to a reaction vessel, do so carefully to prevent spillage.

Dissolution:

When dissolving the solid, add the solvent slowly to the solid to avoid splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature.

Reaction:

Conduct the reaction in a properly set up apparatus within the fume hood.

Continuously monitor the reaction for any unexpected changes.

Work-up and Purification:

Handle all subsequent steps, such as extraction, filtration, and chromatography, within the

fume hood.
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Be mindful of the potential for the compound to be present in waste streams.

Waste Disposal:

Dispose of all chemical waste, including contaminated consumables, in appropriately

labeled hazardous waste containers.

Follow all institutional and local regulations for hazardous waste disposal.

Decontamination:

Thoroughly clean the work area and any equipment used with an appropriate solvent.

Wash hands and any exposed skin thoroughly with soap and water after completing the

work.
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Safe Chemical Handling Workflow

Preparation
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Caption: A workflow diagram illustrating the key stages of safe chemical handling in a

laboratory setting.

Signaling Pathways and Experimental Workflows
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Due to the nature of this guide focusing on safety and handling, diagrams for signaling

pathways are not applicable. The provided workflow diagram above illustrates the logical

relationship for safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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